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Compound of Interest

Compound Name:
6-bromo-2,3,4,5-tetrahydro-1H-

pyrido[4,3-b]indole

CAS No.: 439928-25-3

Cat. No.: B3037137

Get Quote

Executive Summary
6-bromo-tetrahydro-pyrido-indole is a small-molecule probe utilized in CFTR pharmacology to

modulate chloride transport in epithelial cells.[1] Its indole-based scaffold suggests potential

utility in stabilizing the nucleotide-binding domain (NBD) interface or altering the

transmembrane domain (TMD) conformation.[1] This protocol outlines the standardized

workflow for solubilization, functional screening (YFP-halide quenching), and

electrophysiological validation (Ussing chamber) to determine its efficacy as a corrector or

potentiator of mutant CFTR (specifically F508del).[1]

Chemical Properties & Preparation
Compound Identity: 6-bromo-tetrahydro-pyrido-indole (Note: Isomers include 6-bromo-
2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole [

-carboline core] or the [3,4-b]

-carboline analog).[1][2]
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Molecular Weight: ~251.12 g/mol .[1][3][4][5][6]

Solubility: Lipophilic; insoluble in water.[1] Soluble in DMSO.[1]

Stock Solution Protocol
Weighing: Weigh 5 mg of 6-bromo-tetrahydro-pyrido-indole powder in a glass vial.

Solubilization: Add sufficient anhydrous DMSO (Dimethyl sulfoxide) to achieve a 10 mM or

20 mM stock.[1]

Calculation: For 5 mg (MW ~251.12), add ~1.99 mL DMSO for 10 mM.

Vortexing: Vortex for 30 seconds until fully dissolved. If particulates remain, sonicate for 5

minutes at room temperature.[1]

Storage: Aliquot into light-protective amber tubes (20-50 µL) and store at -20°C. Avoid

repeated freeze-thaw cycles.[1]

Experimental Workflows (Graphviz Visualization)
The following diagram illustrates the decision matrix for characterizing the compound's mode of

action (Corrector vs. Potentiator).
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Compound: 6-bromo-tetrahydro-pyrido-indole

DMSO Stock Preparation (10-20 mM)

Select Assay Mode

Chronic Incubation (24h)
(Corrector Assay)

Test Rescue

Acute Addition (0h)
(Potentiator Assay)

Test Gating

High-Throughput: YFP-Halide Quenching
(Fischer Rat Thyroid / CFBE41o- cells)

Measure: Rescue of YFP Quenching
(Compare to VX-809)

Chronic

Measure: Rate of YFP Quenching
(Compare to VX-770)

Acute

Validation: Ussing Chamber
(Short Circuit Current Isc)

Click to download full resolution via product page

Caption: Workflow for classifying 6-bromo-tetrahydro-pyrido-indole activity using YFP-halide

quenching and Ussing Chamber validation.

Protocol A: High-Throughput YFP-Halide Quenching
Assay
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This assay utilizes cells expressing F508del-CFTR and a halide-sensitive YFP variant (YFP-

H148Q/I152L).[1] CFTR activity is measured by the quenching of fluorescence upon iodide (I⁻)

influx.[1]

Materials
Cells: CFBE41o- or FRT cells stably expressing F508del-CFTR and HS-YFP.[1]

Reagents: PBS, Gluconate buffer, NaI buffer, Forskolin (activator), VX-809 (positive control

corrector), VX-770 (positive control potentiator).[1]

Equipment: FLIPR or standard fluorescent plate reader (excitation 485 nm / emission 530

nm).[1]

Step-by-Step Methodology
1. Cell Plating[1]

Seed cells at 20,000 cells/well in black-walled, clear-bottom 96-well plates.[1]

Incubate at 37°C, 5% CO₂ for 24 hours to reach confluence.[1]

2. Compound Treatment (Corrector Mode)[1]
Test Group: Dilute 6-bromo-tetrahydro-pyrido-indole to 1 µM, 5 µM, and 10 µM in culture

medium (final DMSO < 0.5%).

Controls:

Positive: VX-809 (3 µM).[1]

Negative: DMSO (0.1%).[1]

Temperature Control: Incubate one plate at 27°C (low temp correction).

Incubation: Incubate cells with compound for 24 hours at 37°C.

3. Assay Execution
Wash cells 3x with PBS.[1]
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Add 50 µL of standard Chloride Buffer containing Forskolin (10 µM) (and VX-770 if testing

pure correction) to activate channels.[1]

Incubate for 15-30 minutes.

Injection: Inject 50 µL of Iodide Buffer (NaI replaces NaCl) into the wells while recording

fluorescence.

Data Acquisition: Record fluorescence every 1-2 seconds for 60 seconds.

4. Analysis
Calculate the slope of fluorescence decay (

) at the point of Iodide injection.[1]

Normalize data to the DMSO control (0% activity) and VX-809 control (100% correction).

Protocol B: Ussing Chamber Electrophysiology
(Gold Standard)
Confirms the macroscopic chloride current (

) in polarized epithelial monolayers.[1]

Materials
Cells: Primary Human Bronchial Epithelial (HBE) cells or polarized CFBE41o- monolayers on

Snapwell inserts (0.4 µm pore).[1]

Buffers: Krebs-Henseleit solution (apical and basolateral).[1]

Step-by-Step Methodology
Mounting: Mount inserts in Ussing chambers; maintain temperature at 37°C and bubble with

95% O₂ / 5% CO₂.

Voltage Clamp: Clamp voltage to 0 mV and measure Short-Circuit Current (

).
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Establish Baseline: Allow

to stabilize (10-20 min).

Inhibition of ENaC: Add Amiloride (100 µM) apically to block sodium channels.[1]

Activation: Add Forskolin (10 µM) + IBMX (100 µM) to elevate cAMP and activate CFTR.

If testing Potentiation: Add 6-bromo-tetrahydro-pyrido-indole acutely here.

If testing Correction: Cells should have been pre-incubated with the compound for 24h.[1]

Inhibition: Add CFTRinh-172 (10 µM) to confirm that the current is CFTR-specific.[1]

Calculation:

= Peak Current (after Forskolin) - Baseline (after Amiloride).[1]

Data Interpretation & Troubleshooting
Observation Interpretation

Troubleshooting / Next
Steps

No effect in YFP (Acute) Not a potentiator.
Proceed to chronic incubation

(Corrector assay).[1]

High YFP quenching (Chronic) Valid Corrector.
Verify with Western Blot (Band

B vs Band C).

Decreased Baseline Current Potential Inhibitor.[1]
Test in wild-type CFTR cells to

confirm inhibition.[1]

Precipitation in Media Poor Solubility.[1]
Lower concentration to < 10

µM; Ensure DMSO < 0.5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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